Cas no 898787-31-0 (1-(4-bromo-2-fluorophenyl)-3-(3-chlorophenyl)propan-1-one)

1-(4-bromo-2-fluorophenyl)-3-(3-chlorophenyl)propan-1-one structure
898787-31-0 structure
Product Name:1-(4-bromo-2-fluorophenyl)-3-(3-chlorophenyl)propan-1-one
CAS No:898787-31-0
MF:C15H11BrClFO
MW:341.602646112442
CID:994322
PubChem ID:24726051
Update Time:2025-04-20

1-(4-bromo-2-fluorophenyl)-3-(3-chlorophenyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

    • 1-(4-bromo-2-fluorophenyl)-3-(3-chlorophenyl)propan-1-one
    • 4'-BROMO-3-(3-CHLOROPHENYL)-2'-FLUOROPROPIOPHENONE
    • 898787-31-0
    • AKOS016021962
    • DTXSID60644444
    • MFCD03843435
    • 1-(4-Bromo-2-fluorophenyl)-3-(3-chlorophenyl)-1-propanone
    • MDL： MFCD03843435
    • Inchi： 1S/C15H11BrClFO/c16-11-5-6-13(14(18)9-11)15(19)7-4-10-2-1-3-12(17)8-10/h1-3,5-6,8-9H,4,7H2
    • InChI Key： RBQRRYMRGPJKFY-UHFFFAOYSA-N
    • SMILES： BrC1C=CC(=C(C=1)F)C(CCC1C=CC=C(C=1)Cl)=O

Computed Properties

  • Exact Mass: 339.96700
  • Monoisotopic Mass: 339.96658g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 4
  • Complexity: 313
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.9
  • Topological Polar Surface Area: 17.1Ų

Experimental Properties

  • PSA: 17.07000
  • LogP: 5.05710

1-(4-bromo-2-fluorophenyl)-3-(3-chlorophenyl)propan-1-one Customs Data

  • HS CODE：2914700090
  • Customs Data：

    China Customs Code:

    2914700090

    Overview:

    2914700090 Halogenation of other ketones and quinones\Sulfonated derivative(Including nitrated and nitrosative derivatives). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Acetone declared packaging

    Summary:

    HS: 2914700090 halogenated, sulphonated, nitrated or nitrosated derivatives of ketones and quinones, whether or not with other oxygen function Tax rebate rate:9.0% Supervision conditions:none VAT:17.0% MFN tariff:5.5% General tariff:30.0%

1-(4-bromo-2-fluorophenyl)-3-(3-chlorophenyl)propan-1-one Pricemore >>

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